![molecular formula C18H21N3O B6199202 2-{1-[2-(3-methoxyphenyl)ethyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine CAS No. 2694733-77-0](/img/no-structure.png)
2-{1-[2-(3-methoxyphenyl)ethyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine
Overview
Description
2-{1-[2-(3-methoxyphenyl)ethyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine, or 2-MEPEA, is an organic compound that has been used in a variety of scientific research applications. It has been used as a tool to study the mechanism of action of certain drugs, as well as to explore the biochemical and physiological effects of certain compounds. This essay will provide an overview of 2-MEPEA, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
2-MEPEA has been used in a variety of scientific research applications. It has been used to study the mechanism of action of certain drugs, as well as to explore the biochemical and physiological effects of certain compounds. It has also been used to study the effects of certain compounds on the central nervous system, as well as to study the effects of certain compounds on the cardiovascular system.
Mechanism of Action
The exact mechanism of action of 2-MEPEA is not yet fully understood. However, it is believed that it acts as an agonist of certain receptors in the brain, which can lead to the activation of certain biochemical pathways and the release of certain neurotransmitters.
Biochemical and Physiological Effects
2-MEPEA has been shown to have a variety of biochemical and physiological effects. It has been shown to have an effect on the central nervous system, as well as on the cardiovascular system. It has also been shown to have an effect on the metabolism of certain compounds, as well as on the immune system.
Advantages and Limitations for Lab Experiments
The use of 2-MEPEA in lab experiments has both advantages and limitations. One of the main advantages is that it is relatively easy to synthesize and is relatively stable. This makes it suitable for use in a variety of experiments. However, it is also relatively expensive and can be toxic in high doses, so it is important to use it with caution.
Future Directions
There are a number of potential future directions for research into 2-MEPEA. One potential direction is to further explore its mechanism of action and its biochemical and physiological effects. Another potential direction is to explore its potential applications in drug development, as well as its potential use in the treatment of certain diseases. Additionally, further research could be done to explore its potential use in the diagnosis of certain conditions. Finally, further research could be done to explore its potential use in the development of new compounds with therapeutic effects.
Synthesis Methods
2-MEPEA is synthesized through a multi-step process. The first step involves the reaction of 2-chloro-1-phenylethan-1-amine with 3-methoxyphenylmagnesium bromide to form the intermediate 2-{1-[2-(3-methoxyphenyl)ethyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine. This intermediate is then reacted with ethyl bromoacetate to form 2-MEPEA.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{1-[2-(3-methoxyphenyl)ethyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine' involves the reaction of 2-(3-methoxyphenyl)ethylamine with 1,3-benzodiazole-2-carboxylic acid, followed by reduction of the resulting carboxamide to the amine using a reducing agent such as lithium aluminum hydride. The final step involves the alkylation of the amine with ethyl bromide to form the desired product.", "Starting Materials": [ "2-(3-methoxyphenyl)ethylamine", "1,3-benzodiazole-2-carboxylic acid", "Lithium aluminum hydride", "Ethyl bromide" ], "Reaction": [ "Step 1: React 2-(3-methoxyphenyl)ethylamine with 1,3-benzodiazole-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the carboxamide intermediate.", "Step 2: Reduce the carboxamide intermediate to the amine using a reducing agent such as lithium aluminum hydride in anhydrous ether.", "Step 3: Alkylate the amine with ethyl bromide in the presence of a base such as potassium carbonate to form the final product." ] } | |
| 2694733-77-0 | |
Molecular Formula |
C18H21N3O |
Molecular Weight |
295.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
